Cas no 1203352-26-4 (3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1203352-26-4
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 6380756
• PubChem ID: 30373447
• Update Time: 2025-07-14

3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea
• 1-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 1203352-26-4
• SR-01000923125
• F5534-0014
• VU0646721-1
• 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-[2-(4-methoxyphenyl)ethyl]urea
• SR-01000923125-1
• AKOS024512883
• 1-(1-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenethyl)urea

• Inchi： 1S/C23H27N3O3/c1-29-20-9-4-16(5-10-20)12-13-24-23(28)25-19-8-11-21-18(15-19)3-2-14-26(21)22(27)17-6-7-17/h4-5,8-11,15,17H,2-3,6-7,12-14H2,1H3,(H2,24,25,28)
• InChI Key： BOUIJZAJRUIQNX-UHFFFAOYSA-N
• SMILES： N(C1C=CC2=C(C=1)CCCN2C(C1CC1)=O)C(NCCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 393.20524173g/mol
• Monoisotopic Mass: 393.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea

Comprehensive Overview of 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1203352-26-4)

The compound 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1203352-26-4) is a sophisticated synthetic molecule with significant potential in pharmaceutical research and development. Its intricate structure combines a tetrahydroquinoline core with a cyclopropanecarbonyl moiety and a 4-methoxyphenyl ethylurea side chain, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound's unique architecture positions it as a candidate for modulating specific biological pathways, particularly in the context of kinase inhibition and GPCR targeting. Researchers are increasingly focusing on its potential applications in neurodegenerative diseases and metabolic disorders, aligning with current trends in drug discovery.

The tetrahydroquinoline scaffold, a prominent feature of this molecule, is widely recognized for its versatility in drug design. Its incorporation into 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea enhances its binding affinity to biological targets, while the cyclopropanecarbonyl group contributes to metabolic stability—a critical factor in optimizing drug-like properties. The 4-methoxyphenyl ethylurea segment further augments its selectivity, a key consideration in modern structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including amide coupling and urea formation. These processes are frequently discussed in academic and industrial forums, reflecting the growing interest in efficient synthetic routes for complex heterocycles. The compound's CAS No. 1203352-26-4 serves as a unique identifier in chemical databases, facilitating its retrieval in high-throughput screening campaigns and cheminformatics analyses.

Given the rising emphasis on personalized medicine, the pharmacological profile of 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea warrants further investigation. Preliminary studies suggest its potential in modulating cell signaling pathways, particularly those implicated in inflammatory responses and cell proliferation. These attributes align with the broader industry shift toward disease-modifying therapies, a hot topic in both scientific literature and patient advocacy circles.

In summary, 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-2-(4-methoxyphenyl)ethylurea represents a compelling case study in contemporary drug discovery. Its structural complexity, combined with its potential therapeutic relevance, underscores the importance of continued research into its mechanism of action and bioavailability. As the scientific community delves deeper into precision therapeutics, compounds like this will likely play a pivotal role in shaping the future of biomedical innovation.